Cas no 853319-20-7 (N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide)

• Product Name: N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide
• CAS No: 853319-20-7
• MF: C₁₈H₂₀ClN₃O
• MW: 329.823903083801
• MDL: MFCD03410372
• CID: 3053511
• PubChem ID: 4200301
• Update Time: 2025-06-13

N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide
• CCG-285202
• N-(3-CHLORO-4-METHYLPHENYL)(4-PHENYLPIPERAZINYL)FORMAMIDE
• MFCD03410372
• DJB31920
• 665-572-1
• Z44586130
• 853319-20-7
• CS-0293494
• AKOS001418716
• N-(3-CHLORO-4-METHYLPHENYL)-4-PHENYL-1-PIPERAZINECARBOXAMIDE
• MS-8471

• MDL： MFCD03410372
• Inchi： 1S/C18H20ClN3O/c1-14-7-8-15(13-17(14)19)20-18(23)22-11-9-21(10-12-22)16-5-3-2-4-6-16/h2-8,13H,9-12H2,1H3,(H,20,23)
• InChI Key： XYSMGZIKTPWECD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 329.1294900Da
• Monoisotopic Mass: 329.1294900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.6Ų

Additional information on N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide

Introduction to N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide (CAS No. 853319-20-7)

N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide (CAS No. 853319-20-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further exploration in medicinal chemistry. Its molecular structure, featuring a piperazine core substituted with specific aromatic and chlorinated groups, makes it an intriguing subject for studying potential biological activities and therapeutic applications.

The chemical structure of N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide consists of a piperazine ring linked to a phenyl group at the 4-position and a chloro-substituted methylphenyl group at the 3-position. This arrangement contributes to its distinct physicochemical properties, including solubility, stability, and reactivity, which are critical factors in drug design and development. The presence of both chloro and methyl substituents on the aromatic ring enhances its potential for interactions with biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their diverse biological activities. Piperazine-based compounds have been investigated for their roles in modulating various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. The specific substitution patterns on the piperazine ring can significantly influence its pharmacological profile, leading to different therapeutic effects. N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide, with its unique structural features, is being studied to understand how these modifications affect its biological activity and potential therapeutic applications.

One of the most compelling aspects of N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's versatile structure allows for further functionalization, enabling the creation of novel molecules with enhanced pharmacological properties. Researchers are particularly interested in how the chloro and methyl groups influence the compound's interactions with biological targets, as these substituents can modulate binding affinity and selectivity.

The synthesis of N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3-chloro-4-methylbenzoic acid and 4-phenylpiperazine. These intermediates are then coupled through amide bond formation to yield the desired product. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to improve the efficiency and scalability of the synthesis.

Evaluation of N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide's pharmacological activity has revealed promising results in preclinical studies. The compound has shown potential as a modulator of neurotransmitter systems, with particular interest in its effects on serotonin receptors. These findings suggest that N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide could be a valuable candidate for further development into treatments for neurological disorders such as depression, anxiety, and cognitive impairments.

In addition to its pharmacological potential, N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide has also been studied for its role in drug discovery efforts aimed at identifying novel therapeutic agents. Its unique structure provides a scaffold for designing molecules with improved efficacy and reduced side effects compared to existing treatments. The compound's ability to interact with multiple biological targets makes it an attractive candidate for developing multifunctional drugs that can address complex diseases.

The future directions for research on N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide include further exploration of its pharmacological profile through both in vitro and in vivo studies. Investigating its interactions with specific receptors and enzymes will provide deeper insights into its mechanisms of action. Additionally, computational modeling techniques can be employed to predict how structural modifications might affect its biological activity, guiding the design of more effective derivatives.

The synthesis and characterization of N-(3-Chloro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide) represent significant advancements in pharmaceutical chemistry. These efforts contribute to our understanding of how structural features influence biological activity, paving the way for new therapeutic strategies. As research continues to uncover the potential benefits of this compound, it is likely to play an increasingly important role in drug development pipelines across various therapeutic areas.